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Compound of Interest

Compound Name: Isomescaline

Cat. No.: B1211587 Get Quote

Introduction

Isomescaline (2,3,4-trimethoxyphenethylamine) is a structural isomer of the well-known

psychedelic compound mescaline.[1][2] First synthesized by Alexander Shulgin, it is a

phenethylamine compound with potential psychoactive properties, although it has not produced

noticeable effects in humans at doses up to 400 mg.[1][2][3] As interest in psychedelic

compounds for potential therapeutic applications grows, the need for robust and reliable

analytical standards for compounds like isomescaline is critical for research, drug

development, and quality control. These application notes provide a comprehensive guide to

developing such standards, outlining protocols for identity, purity, and structural confirmation.

Physicochemical Characterization
A foundational step in developing an analytical standard is the thorough characterization of the

compound's physical and chemical properties. This data serves as the primary reference for all

subsequent analyses.
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Property Value Source

IUPAC Name

2-(2,3,4-

trimethoxyphenyl)ethan-1-

amine

[2]

Synonyms
2,3,4-

trimethoxyphenethylamine
[1][2]

CAS Number 3937-16-4 [1]

Molecular Formula C₁₁H₁₇NO₃ [1]

Molecular Weight 211.26 g/mol [1]

Canonical SMILES
COC1=C(C(=C(C=C1)CCN)O

C)OC
[1]

InChI Key
PVLFQRLVSMMSQK-

UHFFFAOYSA-N
[1]

Synthesis and Purification Overview
Understanding the synthesis route is crucial for identifying potential impurities. Isomescaline
synthesis, as first described by Alexander Shulgin, presents purification challenges due to the

formation of byproducts like regioisomeric aldehydes.[1] Modern purification techniques such

as High-Performance Liquid Chromatography (HPLC) are essential for isolating isomescaline
to the high degree of purity required for a reference standard.[1]
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Synthesis

Purification

Potential Impurities

2,3,4-Trimethoxy-
benzaldehyde

Reaction with
Nitroethane

Reduction of
Nitrostyrene

Condensation Side-Products

from condensation

Crude Isomescaline Regioisomeric Aldehydes

from formylation

Preparative HPLC

Fraction Collection

Solvent Evaporation

Pure Isomescaline (>99%)

Sample Preparation
(1 mg/mL in 50:50 ACN:H2O)

Inject 10 µL into
HPLC System

C18 Column
Gradient Separation

UV Detection
at 270 nm

Data Analysis
(Peak Integration & Purity Calc.)
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Synthesis & Purification

Qualitative Analysis
(GC-MS, NMR, IR)

Quantitative Analysis
(qNMR, HPLC)

Certification &
Documentation

Homogeneity Testing Stability Assessment
(Short & Long-term)

CRM Release
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Isomescaline
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Gq/G11 Protein
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Potential Neurological
Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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